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Compound of Interest

Compound Name: TCS 183

Cat. No.: B1573917

Get Quote

Executive Summary: The "Inhibitor" Misnomer
In drug discovery and stem cell biology, the term "GSK-3β inhibitor" almost exclusively refers to

small molecules (e.g., CHIR-99021) that block the enzyme's catalytic domain, resulting in Wnt

pathway activation.

TCS 183 is fundamentally different. It is a peptide corresponding to the N-terminal

autoregulatory domain of GSK-3β. It functions as a competitive inhibitor of GSK-3β Ser9

phosphorylation.[1] By preventing this inhibitory phosphorylation event, TCS 183 maintains

GSK-3β in an active state, thereby blocking the canonical Wnt pathway.

Critical Decision Matrix:

Goal: Activate Wnt / Maintain Pluripotency?

Use CHIR-99021 (Small Molecule).

Goal: Block Wnt / Study GSK-3β Autoregulation?

Use TCS 183 (Peptide).
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Technical Profile: TCS 183
Chemical Nature: Synthetic Peptide (Residues 1-13 of GSK-3β) Sequence: H-Met-Ser-Gly-Arg-

Pro-Arg-Thr-Thr-Ser-Phe-Ala-Glu-Ser-OH Mechanism of Action: GSK-3β activity is naturally

suppressed when upstream kinases (e.g., Akt/PKB, PKA, PKC) phosphorylate the Serine-9

residue on its N-terminus. This phosphorylated N-terminus folds back into the substrate-binding

pocket, acting as a "pseudo-substrate" autoinhibitor.[2]

TCS 183 Action: It acts as a decoy substrate. It competes with the endogenous GSK-3β N-

terminus for binding to upstream kinases (like Akt).

Net Result: The upstream kinases phosphorylate the TCS 183 peptide instead of the

endogenous enzyme. Consequently, endogenous GSK-3β remains unphosphorylated

(active) and continues to suppress downstream targets (e.g., degrading

-catenin).

Key Applications
Wnt Pathway Antagonism: Preventing ligand-induced Wnt activation in neuronal models

(e.g., preventing LTP inhibition reversal).

Elucidating Kinase Hierarchies: Distinguishing between GSK-3β dependent and independent

effects of Akt signaling.

Neuroscience: Studying LTD (Long-Term Depression) where active GSK-3β is required.

Comparative Analysis: TCS 183 vs. Small Molecule
Alternatives
The following table contrasts TCS 183 with the industry-standard small molecules CHIR-99021

and SB-216763.
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Feature TCS 183 CHIR-99021 SB-216763

Class Peptide (13-mer)
Small Molecule

(Aminopyrimidine)

Small Molecule

(Maleimide)

Primary Target

Upstream Kinases

(Akt, PKA) / Ser9

Regulatory Site

GSK-3β ATP-Binding

Pocket

GSK-3β ATP-Binding

Pocket

Effect on GSK-3β

Activity

Maintains / Sustains

Activity (Prevents

inactivation)

Inhibits Activity

(Potent inhibition)
Inhibits Activity

Effect on Wnt

Pathway

Antagonist (Blocks

activation)

Agonist (Potent

activator)
Agonist (Activator)

IC50 / Potency
N/A (Competitive

Decoy)

~10 nM (Kinase

Inhibition)

~34 nM (Kinase

Inhibition)

Selectivity
High (Specific to Ser9

recognition motif)

Very High (Selectivity

>500-fold vs CDK2)

Moderate (Cross-

reacts with CDKs)

Cell Permeability
Low (Requires lipid

carrier or TAT-fusion)

High (Passive

diffusion)

High (Passive

diffusion)

Primary Use

Neuroscience

(LTP/LTD), Signal

Transduction mapping

Stem Cell

Reprogramming

(iPSC), Differentiation

Cell Biology,

Apoptosis studies

Performance Data Synthesis
Potency: CHIR-99021 is the gold standard for inhibition, achieving >95% kinase suppression

at 3 µM. TCS 183 does not suppress kinase activity; in comparative assays measuring

-catenin stabilization, TCS 183 treatment results in low

-catenin levels (comparable to vehicle), whereas CHIR-99021 results in high accumulation.

Stability: TCS 183, being a peptide, is susceptible to proteolysis in serum-containing media.

It requires fresh reconstitution and often higher working concentrations (10-50 µM) compared

to small molecules (1-10 µM).
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Mechanistic Visualization
The diagram below illustrates the opposing functional outcomes of using TCS 183 versus

CHIR-99021 within the Akt/GSK-3β/Wnt signaling axis.
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Figure 1: Mechanistic divergence. TCS 183 intercepts the upstream inactivation signal (Akt),

keeping GSK-3β active and promoting

-catenin degradation. CHIR-99021 directly shuts down GSK-3β, stabilizing

-catenin.

Experimental Protocols
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Protocol A: Using TCS 183 to Maintain GSK-3β Activity
(Wnt Blockade)
Objective: Prevent the inhibitory phosphorylation of GSK-3β Ser9 in response to insulin or IGF-

1 stimulation.

Reconstitution: Dissolve TCS 183 (MW 1425.58) in sterile PBS to a stock concentration of 1

mM. Note: Avoid DMSO if possible; peptides are water-soluble.

Cell Preparation: Culture cells (e.g., SH-SY5Y or primary neurons) to 70% confluence.

Starve cells in serum-free medium for 4 hours to reduce basal Akt activity.

Pre-treatment: Add TCS 183 to the media at a final concentration of 20–50 µM. Incubate for

60 minutes.

Control: Use a scrambled peptide sequence at the same concentration.

Stimulation: Treat cells with Insulin (100 nM) or IGF-1 (50 ng/mL) for 15–30 minutes to

induce Akt activation.

Readout (Western Blot):

Lyse cells in RIPA buffer containing phosphatase inhibitors.

Blot for Phospho-GSK-3β (Ser9) and Total GSK-3β.

Expected Result: Samples treated with TCS 183 should show significantly reduced Ser9

phosphorylation compared to the "Stimulation Only" control, indicating successful

blockade of the regulatory signal.

Protocol B: Using CHIR-99021 for Wnt Activation
(Positive Control)
Objective: Robustly stabilize

-catenin for stem cell maintenance.

Reconstitution: Dissolve CHIR-99021 in DMSO to 10 mM stock.
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Treatment: Add to cell culture media at 3 µM (range 1–10 µM).

Incubation: 24 hours.

Readout:

Blot for Active

-catenin (non-phosphorylated).

Expected Result: Massive accumulation of

-catenin and nuclear translocation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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